Cas no 7465-05-6 (4-(3-aminopropyl)benzoic acid)

• Product Name: 4-(3-aminopropyl)benzoic acid
• CAS No: 7465-05-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20640270
• CID: 979653
• PubChem ID: 343692
• Update Time: 2025-04-19

4-(3-aminopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

•  
• 4-(3-aminopropyl)benzoic acid
• 7465-05-6
• NSC400151
• SCHEMBL6797264
• NSC-400151
• EN300-216285
• DTXSID70321976
• DS-005043

• MDL： MFCD20640270
• Inchi： 1S/C10H13NO2/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6H,1-2,7,11H2,(H,12,13)
• InChI Key： XKDVVEDKZOIEGM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCCN)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 343°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.57
• PSA: 63.32